Cas no 76739-71-4 (Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4-[(2Z,4E,6S,7S)-6,7-dihydroxy-2,4-octadienoate], (4b)- (9CI))

• Product Name: Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4-[(2Z,4E,6S,7S)-6,7-dihydroxy-2,4-octadienoate], (4b)- (9CI)
• CAS No: 76739-71-4
• MF: C₂₃H₃₂O₇
• MW: 420.495987892151
• CID: 570179
• PubChem ID: 101649339
• Update Time: 2025-04-19

Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4-[(2Z,4E,6S,7S)-6,7-dihydroxy-2,4-octadienoate], (4b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4-[(2Z,4E,6S,7S)-6,7-dihydroxy-2,4-octadienoate], (4b)- (9CI)
• trichoverrol A
• [4b(2Z,4E,6S,7S)]-4-(6,7-dihydroxy-2,4-octadienoate) 12,13-Epoxy-trichothec-9-ene-4,15-diol
• 76739-71-4
• TRICHOTHEC-9-ENE-4,15-DIOL, 12,13-EPOXY-, 4-((2Z,4E,6S,7S)-6,7-DIHYDROXY-2,4-OCTADIENOATE), (4.BETA.)-
• 23412OK33Q
• NS00094891
• Q27896813
• TRICHOVERROL-A
• [4beta(2Z,4E,6S,7R)]-12,13-Epoxytrichothec-9-ene-4,15-diol 4-(6,7-dihydroxy-2,4-octadienoate)
• Trichoverrol B

• Inchi： 1S/C23H32O7/c1-14-8-9-22(12-24)18(10-14)29-19-11-17(21(22,3)23(19)13-28-23)30-20(27)7-5-4-6-16(26)15(2)25/h4-7,10,15-19,24-26H,8-9,11-13H2,1-3H3/b6-4+,7-5-/t15-,16-,17+,18+,19+,21+,22+,23-/m0/s1
• InChI Key： QFKRKMXPKBHGGO-OYWHZMLYSA-N
• SMILES： O1C[C@]21[C@H]1C[C@H]([C@]2(C)[C@@]2(CO)CCC(C)=C[C@H]2O1)OC(/C=C\C=C\[C@@H]([C@H](C)O)O)=O

Computed Properties

• Exact Mass: 420.214803
• Monoisotopic Mass: 420.214803
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109
• XLogP3: 0.6

Experimental Properties

• Density: 1.3
• Boiling Point: 605.9°C at 760 mmHg
• Flash Point: 206.5°C
• Refractive Index: 1.596
• PSA: 108.75000
• LogP: 1.41750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes